1-{[1-(4-phenyloxane-4-carbonyl)azetidin-3-yl]methyl}-1H-imidazole

• IUPAC Name: [3-(imidazol-1-ylmethyl)azetidin-1-yl]-(4-phenyloxan-4-yl)methanone
• InChI: InChI=1S/C19H23N3O2/c23-18(22-13-16(14-22)12-21-9-8-20-15-21)19(6-10-24-11-7-19)17-4-2-1-3-5-17/h1-5,8-9,15-16H,6-7,10-14H2
• InChI Key: SBVGWYSCEZENST-UHFFFAOYSA-N
• Canonical SMILES: C1COCCC1(C2=CC=CC=C2)C(=O)N3CC(C3)CN4C=CN=C4
• Molecular Formula: C19H23N3O2
• Molecular Weight: 325.4 g/mol

Description

“1-{[1-(4-phenyloxane-4-carbonyl)azetidin-3-yl]methyl}-1H-imidazole” is a chemical compound with the molecular formula C19H22N2O4. It is a derivative of imidazole, a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds.

Molecular Structure Analysis

The molecular structure of “this compound” includes an imidazole ring, which is a five-membered heterocyclic moiety that contains two nitrogen atoms, in which one nitrogen bear a hydrogen atom, and the other is called pyrrole type nitrogen.

Physical And Chemical Properties Analysis

The physical and chemical properties of “this compound” include a molecular weight of 342.4 g/mol. It has a hydrogen bond donor count of 0 and a hydrogen bond acceptor count of 4. It also has a rotatable bond count of 3.

Mechanism of Action

1-{[1-(4-phenyloxane-4-carbonyl)azetidin-3-yl]methyl}-1H-imidazole has been found to act as an agonist or antagonist of various receptors and enzymes. It has been found to modulate the activity of various signaling pathways, including the MAPK/ERK pathway, the PI3K/Akt pathway, and the NF-κB pathway. In addition, this compound has been found to modulate the activity of various transcription factors, including NF-κB, AP-1, and STAT3.
Biochemical and Physiological Effects
This compound has been found to have a wide range of biochemical and physiological effects. It has been found to have anti-inflammatory, anti-oxidant, and anti-cancer properties. In addition, this compound has been found to modulate the activity of various enzymes and receptors, as well as various signaling pathways. It has also been found to modulate the activity of various transcription factors, including NF-κB, AP-1, and STAT3.

Advantages and Limitations for Lab Experiments

The advantages of using 1-{[1-(4-phenyloxane-4-carbonyl)azetidin-3-yl]methyl}-1H-imidazole in laboratory experiments include its ability to modulate the activity of various enzymes and receptors, as well as its ability to act as an agonist or antagonist of various signaling pathways. In addition, this compound has been found to have a wide range of biochemical and physiological effects, including anti-inflammatory, anti-oxidant, and anti-cancer properties.
The limitations of using this compound in laboratory experiments include its potential toxicity and the difficulty in obtaining a sufficient quantity of the compound. In addition, the synthesis of this compound can be difficult and time-consuming, and the compound is relatively unstable.

Future Directions

The potential future directions for research on 1-{[1-(4-phenyloxane-4-carbonyl)azetidin-3-yl]methyl}-1H-imidazole include further studies on its ability to modulate the activity of various enzymes and receptors, as well as its ability to act as an agonist or antagonist of various signaling pathways. In addition, further studies on its anti-inflammatory, anti-oxidant, and anti-cancer properties should be conducted. Additionally, further research should be conducted on the synthesis of this compound and its potential applications in the treatment of various diseases. Finally, further research should be conducted on the potential toxicity of this compound and the potential side effects of its use in laboratory experiments.

Synthesis Methods

1-{[1-(4-phenyloxane-4-carbonyl)azetidin-3-yl]methyl}-1H-imidazole is synthesized through a two-step process. In the first step, a 4-hydroxybenzaldehyde is reacted with an alkyl halide to form an imidazole ring. In the second step, an alkyl halide is reacted with a 4-phenyloxane-4-carbonyl chloride to form the desired this compound product. The reaction is typically carried out in a polar solvent such as methanol, and is usually carried out at room temperature.

Scientific Research Applications

1-{[1-(4-phenyloxane-4-carbonyl)azetidin-3-yl]methyl}-1H-imidazole has been studied extensively for its potential applications in medicinal chemistry and drug discovery. It has been found to act as an agonist or antagonist of various receptors and enzymes, and has been studied for its ability to modulate the activity of various signaling pathways. It has been studied for its anti-inflammatory, anti-oxidant, and anti-cancer properties. In addition, this compound has been studied for its potential use in the treatment of various diseases, including Alzheimer’s disease, Parkinson’s disease, and heart disease.